Cas no 106353-12-2 (1,3-PROPANEDIAMINE, N-[(2-METHOXYPHENYL)METHYL]-)

• Product Name: 1,3-PROPANEDIAMINE, N-[(2-METHOXYPHENYL)METHYL]-
• CAS No: 106353-12-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 3191176
• PubChem ID: 13880849
• Update Time: 2025-04-21

1,3-PROPANEDIAMINE, N-[(2-METHOXYPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIAMINE, N-[(2-METHOXYPHENYL)METHYL]-
• N-[(2-methoxyphenyl)methyl]propane-1,3-diamine
• N1-[(2-Methoxyphenyl)methyl]-1,3-propanediamine
• 106353-12-2
• DTXSID501242286
• SCHEMBL10873043

• Inchi： 1S/C11H18N2O/c1-14-11-6-3-2-5-10(11)9-13-8-4-7-12/h2-3,5-6,13H,4,7-9,12H2,1H3
• InChI Key： IRKRYKYYQONACD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)CCN

Computed Properties

• Exact Mass: 194.141913202Da
• Monoisotopic Mass: 194.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3Ų